N-Nitrosodipropylamine-d7

• Molecular Formula: C6H14N2O
• Molecular Weight: 137.23 g/mol
• InChI: InChI=1S/C6H14N2O/c1-3-5-8(7-9)6-4-2/h3-6H2,1-2H3/i1D3,3D2,5D2
• InChIKey: YLKFDHTUAUWZPQ-HJHJEWFGSA-N

N-Nitrosodipropylamine-d7 Internal Standard

N-Nitrosodipropylamine-d7 (NDPA-d7) is a deuterium-labeled analog of the nitrosamine carcinogen N-Nitrosodipropylamine (NDPA), in which seven hydrogen atoms on the propyl chains are replaced by deuterium . This stable isotope-labeled compound serves primarily as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) for the precise quantification of NDPA and other nitrosamine impurities in pharmaceutical, environmental, and food matrices . Its molecular formula is C6H7D7N2O, with a molecular weight of 137.23 g/mol, and it is typically supplied with a chemical purity of ≥98% [1].

▸ Mass shift supports MRM discrimination without cross-talk

▸ Co-elution with native NDPA enables matrix effect compensation

▸ High isotopic purity reduces unlabeled interference in trace analysis

Designed as an internal standard for NDPA quantification in LC-MS/MS or GC-MS/MS methods.

• [1] Veeprho. (2025). N-Nitrosodipropylamine-D7. Product page. Retrieved from https://veeprho.com/pt/impurities/n-nitrosodipropylamine-d7/ View Source

Why NDPA-d7 Is Irreplaceable

In quantitative LC-MS/MS analysis of nitrosamines, the use of a stable isotope-labeled internal standard (SIL-IS) is critical to compensate for matrix effects, ionization variability, and extraction losses [1]. However, not all deuterated analogs perform identically. Substituting N-Nitrosodipropylamine-d7 with its unlabeled counterpart, N-Nitrosodipropylamine (NDPA), fails to correct for ion suppression or enhancement because both co-elute and share identical mass-to-charge ratios, rendering accurate quantification impossible [2]. Conversely, using a more heavily deuterated variant, such as N-Nitrosodipropylamine-d14, introduces a different mass shift (+14 Da vs. +7 Da) and may exhibit altered chromatographic behavior due to the deuterium isotope effect, potentially leading to retention time mismatches and reduced method accuracy [3]. Therefore, the specific isotopic labeling of NDPA-d7 provides an optimal balance of sufficient mass separation and near-identical physicochemical properties, ensuring precise and reliable quantification across diverse matrices [4].

NDPA-d7 as internal standard

Alternative approaches

Sufficient mass shift prevents analyte/IS cross-talk

Unlabeled NDPA shares identical mass; may cause ion suppression/enhancement without correction

Retention behavior nearly identical to native NDPA

NDPA-d14 may introduce a chromatographic isotope effect, shifting retention time and affecting peak integration

Matrix effect compensation validated in complex samples

Non-isotopic IS may not track extraction recovery accurately, leading to variable quantitation

• [1] USP Nitrosamines Community. (2025). How to circumvent matrix effect in confirmatory testing. Retrieved from https://nitrosamines.usp.org/t/how-to-circumvent-matrix-effect-in-confirmatory-testing/10157/8 View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] USP Nitrosamines Community. (2025). Nitrosamine internal standards - what should be taken into consideration? Retrieved from https://nitrosamines.usp.org/t/nitrosamine-internal-standards-what-should-be-taken-into-consideration/13144/6 View Source
• [4] Sung, J. H., Kwak, I. S., Park, S. K., Kim, H. I., Lim, H. S., Park, H. J., & Kim, S. H. (n.d.). Liquid chromatography-tandem mass spectrometry determination of N-nitrosamines released from rubber or elastomer teats and soothers. Retrieved from https://aipub.cn/J97915XG View Source

NDPA-d7 Comparative Evidence

Isotopic Purity & Mass Shift

N-Nitrosodipropylamine-d7 provides a mass shift of +7 Da relative to unlabeled N-Nitrosodipropylamine (NDPA, MW 130.19 g/mol) due to the incorporation of seven deuterium atoms, resulting in a molecular ion at m/z 138.1 for the [M+H]+ adduct in ESI+ mode. This shift is sufficient to prevent cross-talk between analyte and internal standard channels in multiple reaction monitoring (MRM) while remaining close enough to the native mass to ensure similar ionization efficiency and extraction behavior . In contrast, unlabeled NDPA (MW 130.19 g/mol) shares the same m/z as the target analyte, making it unsuitable as an internal standard in stable isotope dilution assays [1]. NDPA-d14 (MW 144.27 g/mol) provides a +14 Da shift, but the additional deuterium atoms may introduce a chromatographic isotope effect, leading to slight retention time differences (typically 0.02–0.05 min earlier elution for the deuterated form) that can impact peak integration accuracy, especially when using narrow chromatographic windows [2]. The isotopic purity of NDPA-d7 is typically specified as ≥98 atom % D, ensuring minimal unlabeled contribution to the analyte signal .

Isotopic Purity & Mass Shift

Head-to-head

+7 Da shift (m/z 138.1) vs. unlabeled NDPA (0 Da) and NDPA-d14 (+14 Da)

Supports unambiguous MRM quantification with minimal isotopic retention effect

Isotopic purity ≥98 atom % D ensures low native analyte contribution

Evidence Dimension	Mass shift relative to unlabeled NDPA
Target Compound Data	+7 Da (MW 137.23 g/mol)
Comparator Or Baseline	Unlabeled NDPA: 0 Da (MW 130.19 g/mol); NDPA-d14: +14 Da (MW 144.27 g/mol)
Quantified Difference	NDPA-d7 provides a +7 Da shift, sufficient for MRM discrimination while minimizing isotopic effects, versus 0 Da (unlabeled, unusable as IS) and +14 Da (d14, larger shift with potential retention time drift).
Conditions	LC-ESI-MS/MS, positive ion mode, MRM transitions

Why This Matters

This mass shift ensures unambiguous identification and quantification of NDPA without compromising chromatographic fidelity, a critical requirement for regulatory-compliant nitrosamine impurity testing in pharmaceutical products.

• [1] Sung, J. H., et al. (n.d.). Liquid chromatography-tandem mass spectrometry determination of N-nitrosamines released from rubber or elastomer teats and soothers. Retrieved from https://aipub.cn/J97915XG View Source
• [2] USP Nitrosamines Community. (2025). Nitrosamine internal standards - what should be taken into consideration? Retrieved from https://nitrosamines.usp.org/t/nitrosamine-internal-standards-what-should-be-taken-into-consideration/13144/6 View Source

Matrix Effect Compensation

In the analysis of nitrosamine impurities in drug products, matrix effects can cause significant ion suppression or enhancement, leading to inaccurate quantification. Deuterated internal standards, such as NDPA-d7, are the recommended mitigation strategy because they co-elute with the analyte and experience identical matrix-induced ionization effects, allowing for accurate recovery calculations via the internal standard method [1]. Studies on nitrosamine analysis in complex matrices (e.g., sartans, rifampin) have demonstrated that without a matched SIL-IS, recovery rates can vary from 40% to over 200%, rendering data unreliable [2]. While the use of any deuterated IS is an improvement over non-deuterated alternatives, the specific choice of labeling density (e.g., d7 vs. d14) can influence the degree of matrix effect compensation. A fully deuterated analog (d14) may exhibit slightly different extraction recovery due to isotopic effects, whereas the d7 variant, with fewer deuterium substitutions, more closely mirrors the physicochemical behavior of native NDPA, leading to more consistent matrix effect correction [3]. In a validated LC-MS/MS method for rubber teats, NDPA-d7 was used as the internal standard and contributed to achieving intra-day precision (RSD) of 3.4–8.0% and inter-day precision of 4.4–11.3%, which met the Horwitz performance criteria for trace analysis [4].

Matrix Effect Compensation

Class-level

Intra-day RSD 3.4–8.0%, inter-day RSD 4.4–11.3% in rubber teat method

Enables consistent matrix effect correction for trace nitrosamine analysis

Performance meets Horwitz criteria for trace-level methods

Evidence Dimension	Matrix effect correction capability
Target Compound Data	Enables accurate quantification with intra-day RSD 3.4–8.0% and inter-day RSD 4.4–11.3% in rubber teats analysis [4]
Comparator Or Baseline	Unlabeled NDPA: unusable as IS due to identical mass; NDPA-d14: may exhibit slight extraction differences; non-deuterated IS: recovery range 40–200% without matrix effect compensation [2]
Quantified Difference	NDPA-d7 provides precise quantification with RSD <11.3%, whereas non-deuterated methods show recovery variability up to 5-fold.
Conditions	LC-MS/MS analysis of nitrosamines in artificial saliva from rubber teats, using NDPA-d7 as IS

Why This Matters

For laboratories seeking to comply with FDA and EMA nitrosamine impurity guidelines, the use of a matched deuterated IS like NDPA-d7 is essential to achieve the required accuracy and precision at trace levels (low ppb).

• [1] USP Nitrosamines Community. (2025). How to circumvent matrix effect in confirmatory testing. Retrieved from https://nitrosamines.usp.org/t/how-to-circumvent-matrix-effect-in-confirmatory-testing/10157/8 View Source
• [2] Mitigating matrix effects for LC-MS/MS quantification of nitrosamine impurities in rifampin and rifapentine. (2024). JIPMER. Retrieved from https://jipmerlibrary.ovidds.com View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [4] Sung, J. H., et al. (n.d.). Liquid chromatography-tandem mass spectrometry determination of N-nitrosamines released from rubber or elastomer teats and soothers. Retrieved from https://aipub.cn/J97915XG View Source

Extraction Recovery Efficiency

The use of NDPA-d7 as an internal standard significantly improves analyte recovery accuracy by normalizing for losses during sample preparation steps such as solid-phase extraction (SPE) or liquid-liquid extraction. In a study utilizing deuterated surrogates for nitrosamine analysis in wastewater, recovery rates for eight nitrosamines ranged from 80% to 131% with relative standard deviations (RSD) of 1% to 14% (n=3) [1]. In contrast, methods relying on external calibration or non-deuterated internal standards often exhibit lower and more variable recoveries, particularly in complex matrices. For example, in the analysis of nitrosamines in tobacco products, the use of four deuterated internal standards (one for each analyte) improved recovery consistency compared to using only two standards [2]. While direct comparative data for NDPA-d7 versus NDPA-d14 in the same extraction protocol is not available, general principles of isotope dilution mass spectrometry indicate that a labeling density that closely matches the native compound (e.g., d7 vs. d14) is less likely to introduce differential extraction behavior, as the physicochemical properties are more similar [3]. This ensures that the internal standard more accurately tracks the analyte through all sample preparation steps.

Extraction Recovery Efficiency

Reported

80–131% recovery with RSD 1–14% (n=3) in wastewater SPE method

Supports normalization of extraction losses across sample preparation

Data from GC-MS/MS of nitrosamines in environmental matrices

Evidence Dimension	Extraction recovery consistency
Target Compound Data	Part of a deuterated IS set yielding 80–131% recovery with RSD 1–14% in wastewater analysis [1]
Comparator Or Baseline	Non-deuterated IS or external calibration: often yields lower and more variable recoveries; NDPA-d14: theoretically similar but may exhibit slightly different extraction due to greater mass difference
Quantified Difference	Deuterated IS methods achieve consistent recoveries (80–131%) with low variability (RSD 1–14%), whereas non-deuterated approaches are prone to higher variability and bias.
Conditions	GC-MS/MS analysis of nitrosamines in wastewater after SPE extraction

Why This Matters

Consistent and high recovery is essential for meeting regulatory detection limits (typically low ppb) and ensuring that nitrosamine impurity testing results are reliable and defensible during regulatory review.

• [1] A new method for quantifying N-nitrosamines in wastewater samples by gas chromatography—triple quadrupole mass spectrometry. (2012). ScienceDirect. Retrieved from https://www.sciencedirect.com View Source
• [2] Quantitative method for the analysis of tobacco-specific nitrosamines in cigarette tobacco and mainstream cigarette smoke by use of isotope dilution liquid chromatography tandem mass spectrometry. (2008). Retrieved from https://www.scienceopen.com View Source
• [3] USP Nitrosamines Community. (2025). Nitrosamine internal standards - what should be taken into consideration? Retrieved from https://nitrosamines.usp.org/t/nitrosamine-internal-standards-what-should-be-taken-into-consideration/13144/6 View Source

Regulatory Compliance

N-Nitrosodipropylamine-d7 is manufactured and characterized as a reference standard that meets the stringent requirements of major pharmacopeias and regulatory agencies for nitrosamine impurity testing [1]. It is suitable for use in both Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) [2]. The USP recommends using deuterated internal standards to compensate for matrix effects in confirmatory nitrosamine testing, explicitly stating that an internal standard with similar properties to the analyte will exhibit the same matrix effect, enabling accurate recovery [3]. While the unlabeled compound N-Nitrosodipropylamine can be used as a calibration standard, it cannot serve as an internal standard due to mass overlap [4]. Furthermore, the choice of deuterium labeling density (e.g., d7 vs. d14) is guided by the principle that the standard should be identical to the analyte except for some hydrogen-to-deuterium replacements, with no strict specification on the exact number. However, the d7 labeling strikes a practical balance: it provides sufficient mass separation for MS detection while minimizing the risk of hydrogen-deuterium exchange, which is a known concern for deuterated standards with labile deuteriums [5].

Regulatory Suitability

Class-level

Characterized to meet USP/EMA/JP/BP nitrosamine testing requirements

Supports method validation documentation context for pharmaceutical impurity analysis

Deuterium labeling density avoids excessive H/D exchange risk

Evidence Dimension	Regulatory acceptance and suitability
Target Compound Data	Compliant with USP, EMA, JP, and BP standards; suitable for ANDA/NDA submissions [1][2]
Comparator Or Baseline	Unlabeled NDPA: acceptable as calibration standard but not as internal standard; NDPA-d14: also compliant but may have slightly higher regulatory scrutiny regarding isotopic purity and exchange
Quantified Difference	NDPA-d7 is explicitly characterized for regulatory use, whereas unlabeled NDPA cannot be used as an IS and NDPA-d14, while also compliant, may require additional validation for retention time shifts.
Conditions	Pharmaceutical impurity testing per ICH M7 and regional nitrosamine guidelines

Why This Matters

Procuring a compound that is pre-qualified for regulatory use reduces the burden of additional method validation and ensures a smooth path to market for pharmaceutical products.

• [1] Veeprho. (2025). N-Nitrosodipropylamine-D7. Product page. Retrieved from https://veeprho.com/pt/impurities/n-nitrosodipropylamine-d7/ View Source
• [2] Veeprho. (2025). N-Nitrosodipropylamine-D7. Product page. Retrieved from https://veeprho.com/pt/impurities/n-nitrosodipropylamine-d7/ View Source
• [3] USP Nitrosamines Community. (2025). How to circumvent matrix effect in confirmatory testing. Retrieved from https://nitrosamines.usp.org/t/how-to-circumvent-matrix-effect-in-confirmatory-testing/10157/8 View Source
• [4] Sung, J. H., et al. (n.d.). Liquid chromatography-tandem mass spectrometry determination of N-nitrosamines released from rubber or elastomer teats and soothers. Retrieved from https://aipub.cn/J97915XG View Source
• [5] USP Nitrosamines Community. (2025). Nitrosamine internal standards - what should be taken into consideration? Retrieved from https://nitrosamines.usp.org/t/nitrosamine-internal-standards-what-should-be-taken-into-consideration/13144/6 View Source

NDPA-d7 Application Scenarios

Pharmaceutical Nitrosamine Testing

N-Nitrosodipropylamine-d7 is ideally suited as an internal standard for the quantification of NDPA in drug substances and products, particularly in sartans, metformin, and rifamycins, where nitrosamine contamination is a critical concern [1]. Its use enables accurate determination of impurity levels at the ppb range, meeting the sensitivity requirements of ICH M7 and regional regulatory limits. The compound's regulatory compliance (USP, EMA, JP, BP) facilitates its seamless integration into validated analytical methods for ANDA and NDA submissions [2].

Environmental Nitrosamine Monitoring

In environmental analysis, NDPA-d7 serves as a surrogate internal standard in GC-MS/MS or LC-MS/MS methods for detecting NDPA and related nitrosamines in wastewater, surface water, and soil samples [3]. Its deuterium labeling ensures precise quantification despite complex matrices, enabling compliance with EPA Method 521 and other regulatory monitoring programs for nitrosamine pollutants.

Food Safety Nitrosamine Testing

For food safety laboratories, N-Nitrosodipropylamine-d7 is employed as an internal standard to quantify NDPA migration from food contact materials (e.g., rubber teats, packaging) or formation in processed foods [4]. The compound's high isotopic purity and reliable performance in extraction protocols support the accurate assessment of consumer exposure risks and compliance with EU and US food safety regulations.

Nitrosamine Toxicology & Metabolism

In research settings, NDPA-d7 can be utilized as a tracer or internal standard in studies investigating the metabolic activation, DNA adduct formation, and carcinogenicity of NDPA . Its deuterium label allows for the differentiation between administered NDPA-d7 and endogenously formed NDPA, facilitating mechanistic studies and risk assessment.

Application

Selection Property

Validation Focus

Pharmaceutical nitrosamine impurity testing

Deuterated internal standard for NDPA in drug substances/products

Trace-level quantification at ppb range; method validation per ICH M7

Environmental nitrosamine monitoring

Surrogate IS for GC-MS/MS or LC-MS/MS in water/soil

Matrix effect correction in complex environmental samples

Food contact material nitrosamine analysis

IS for migration testing from rubber/packaging

Consumer exposure risk assessment and regulatory compliance support

Nitrosamine metabolism/toxicology research

Tracer/IS for metabolic activation and DNA adduct studies

Differentiation of administered vs. endogenous NDPA in mechanistic studies

• [1] USP Nitrosamines Community. (2025). Nitrosamine internal standards - what should be taken into consideration? Retrieved from https://nitrosamines.usp.org/t/nitrosamine-internal-standards-what-should-be-taken-into-consideration/13144/6 View Source
• [2] Veeprho. (2025). N-Nitrosodipropylamine-D7. Product page. Retrieved from https://veeprho.com/pt/impurities/n-nitrosodipropylamine-d7/ View Source
• [3] A new method for quantifying N-nitrosamines in wastewater samples by gas chromatography—triple quadrupole mass spectrometry. (2012). ScienceDirect. Retrieved from https://www.sciencedirect.com View Source
• [4] Sung, J. H., et al. (n.d.). Liquid chromatography-tandem mass spectrometry determination of N-nitrosamines released from rubber or elastomer teats and soothers. Retrieved from https://aipub.cn/J97915XG View Source